Cas no 899944-14-0 (7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899944-14-0
• MF: C₁₃H₁₄ClN₃O₄S₂
• MW: 375.850959300995
• CID: 5489960
• Update Time: 2025-05-21

7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-1-morpholin-4-ylethanone
• 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C13H14ClN3O4S2/c14-9-1-2-10-11(7-9)23(19,20)16-13(15-10)22-8-12(18)17-3-5-21-6-4-17/h1-2,7H,3-6,8H2,(H,15,16)
• InChI Key： BXRNIXMAFBZUMQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])S(N=C(N2[H])SC([H])([H])C(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Research Brief on 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 899944-14-0)

The compound 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 899944-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzothiadiazine core and morpholine substituent, exhibits promising pharmacological properties, particularly in the context of enzyme modulation and therapeutic targeting. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a potential candidate for drug development.

One of the key areas of investigation has been the compound's interaction with specific enzymes, such as carbonic anhydrases (CAs) and phosphodiesterases (PDEs). Preliminary in vitro studies indicate that 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione acts as a potent inhibitor of certain CA isoforms, which are implicated in conditions like glaucoma, epilepsy, and cancer. The morpholine moiety appears to enhance binding affinity and selectivity, as demonstrated by X-ray crystallography and molecular docking simulations.

In addition to its enzyme inhibitory activity, recent research has explored the compound's potential as an anti-inflammatory and antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this benzothiadiazine scaffold exhibited notable efficacy against Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is thought to involve disruption of bacterial cell wall synthesis, although further mechanistic studies are warranted.

The synthetic pathway for 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has also been refined in recent years. A 2022 paper in Organic & Biomolecular Chemistry detailed a scalable, high-yield synthesis using a one-pot reaction strategy, which significantly reduces production costs and improves purity. This advancement is critical for facilitating large-scale preclinical and clinical studies.

Despite these promising findings, challenges remain. Pharmacokinetic studies in animal models have revealed moderate bioavailability and a need for further structural modifications to optimize metabolic stability. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to address these limitations. The compound's toxicity profile is another area under scrutiny, with initial data suggesting a favorable safety margin at therapeutic doses.

In conclusion, 7-chloro-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to elucidate its full mechanistic potential and translate these findings into clinically viable treatments. The integration of computational chemistry, structural biology, and medicinal chemistry approaches will be pivotal in advancing this compound toward the drug development pipeline.